Cas no 898753-14-5 (Ethyl 4-(2,5-difluorophenyl)-4-oxobutanoate)

• Product Name: Ethyl 4-(2,5-difluorophenyl)-4-oxobutanoate
• CAS No: 898753-14-5
• MF: C₁₂H₁₂F₂O₃
• MW: 242.218690872192
• CID: 866971
• PubChem ID: 24727395
• Update Time: 2025-07-25

Ethyl 4-(2,5-difluorophenyl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2,5-difluorophenyl)-4-oxobutanoate
• ETHYL 4-(2,5-DIFLUOROPHENYL)-4-OXOBUTYRATE
• MFCD01320285
• AKOS010910113
• DTXSID30645620
• 898753-14-5
• ETHYL4-(2,5-DIFLUOROPHENYL)-4-OXOBUTYRATE
• Ethyl 4-(2,5-difluorophenyl)-4-oxobutanoate

• MDL： MFCD01320285
• Inchi： 1S/C12H12F2O3/c1-2-17-12(16)6-5-11(15)9-7-8(13)3-4-10(9)14/h3-4,7H,2,5-6H2,1H3
• InChI Key： NSIAFOFHAZEZGO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(CCC(=O)OCC)=O)F

Computed Properties

• Exact Mass: 242.07500
• Monoisotopic Mass: 242.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.217
• Boiling Point: 329.6°C at 760 mmHg
• Flash Point: 148.1°C
• Refractive Index: 1.48
• PSA: 43.37000
• LogP: 2.49080

Ethyl 4-(2,5-difluorophenyl)-4-oxobutanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 4-(2,5-difluorophenyl)-4-oxobutanoate

Recent Advances in the Study of Ethyl 4-(2,5-difluorophenyl)-4-oxobutanoate (CAS: 898753-14-5)

Ethyl 4-(2,5-difluorophenyl)-4-oxobutanoate (CAS: 898753-14-5) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

The synthesis of Ethyl 4-(2,5-difluorophenyl)-4-oxobutanoate has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry highlighted a novel catalytic approach that significantly improves yield and reduces byproducts. The study emphasized the importance of the fluorine substituents in enhancing the compound's bioavailability and metabolic stability, which are critical factors for its potential use as a drug candidate. Additionally, the compound's unique structural features make it a valuable intermediate for the synthesis of more complex molecules targeting G-protein-coupled receptors (GPCRs).

Pharmacological evaluations of Ethyl 4-(2,5-difluorophenyl)-4-oxobutanoate have revealed promising results in preclinical models. A recent investigation demonstrated its efficacy as a modulator of serotonin receptors, suggesting potential applications in treating depression and anxiety disorders. The compound's ability to cross the blood-brain barrier (BBB) was particularly noteworthy, as this is often a limiting factor for CNS-targeted therapeutics. Furthermore, its metabolic profile was assessed in vitro using human liver microsomes, showing favorable stability and minimal cytotoxic effects at therapeutic concentrations.

In addition to its CNS-related applications, Ethyl 4-(2,5-difluorophenyl)-4-oxobutanoate has been explored for its role in metabolic regulation. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits inhibitory activity against certain enzymes involved in lipid metabolism, making it a potential candidate for managing dyslipidemia and related cardiovascular conditions. The study also highlighted the compound's selectivity, which could minimize off-target effects and improve safety profiles in clinical settings.

Despite these advancements, challenges remain in the development of Ethyl 4-(2,5-difluorophenyl)-4-oxobutanoate as a therapeutic agent. Current research is focused on addressing its pharmacokinetic limitations, such as its relatively short half-life in vivo. Researchers are also investigating structural analogs to optimize its pharmacological properties further. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Ethyl 4-(2,5-difluorophenyl)-4-oxobutanoate (CAS: 898753-14-5) represents a promising compound with diverse therapeutic potential. Its unique chemical properties and pharmacological activities make it a valuable subject of ongoing research in the chemical biology and medicinal chemistry fields. Future studies will likely focus on refining its synthesis, expanding its therapeutic applications, and advancing it through preclinical and clinical development stages.